Cas no 2229163-03-3 (4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one)

4-(2,2-Dimethylthiolan-3-yl)pyrrolidin-2-one is a specialized heterocyclic compound featuring a pyrrolidinone core fused with a thiolane moiety. Its unique structure, incorporating both nitrogen and sulfur heteroatoms, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The 2,2-dimethyl substitution on the thiolane ring enhances steric stability, while the pyrrolidin-2-one scaffold offers functional versatility for further derivatization. This compound is particularly useful in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators, due to its rigid yet tunable framework. Its well-defined stereochemistry and synthetic accessibility further contribute to its utility in medicinal chemistry and material science applications.
4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one structure
2229163-03-3 structure
Product Name:4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one
CAS No:2229163-03-3
MF:C10H17NOS
MW:199.313081502914
CID:5943551
PubChem ID:165758716
Update Time:2025-05-20

4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one
    • EN300-1727624
    • 2229163-03-3
    • Inchi: 1S/C10H17NOS/c1-10(2)8(3-4-13-10)7-5-9(12)11-6-7/h7-8H,3-6H2,1-2H3,(H,11,12)
    • InChI Key: AOVVIDPQZUVXPV-UHFFFAOYSA-N
    • SMILES: S1CCC(C1(C)C)C1CC(NC1)=O

Computed Properties

  • Exact Mass: 199.10308534g/mol
  • Monoisotopic Mass: 199.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.4Ų

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Additional information on 4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one (CAS No. 2229163-03-3)

4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one (CAS No. 2229163-03-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a unique combination of a pyrrolidin-2-one core and a 2,2-dimethylthiolan-3-yl substituent, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its structural similarity to bioactive molecules targeting neurological and metabolic disorders.

The compound’s CAS number 2229163-03-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular framework aligns with trends in fragment-based drug design (FBDD), a hot topic in AI-driven drug development. Recent discussions in scientific forums highlight its utility in optimizing bioavailability and blood-brain barrier (BBB) penetration—key challenges in CNS drug formulation. These attributes make it a frequent subject in high-throughput screening (HTS) libraries.

From a synthetic chemistry perspective, 4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one exemplifies innovations in stereoselective synthesis. Its thiolane moiety offers opportunities for covalent inhibitor development, a strategy gaining traction in oncology and antiviral research. Industry reports suggest growing demand for such scaffolds due to their compatibility with click chemistry and PROTAC technology—two areas dominating recent PubMed citations.

Environmental and safety profiles of this compound are also under scrutiny. Regulatory bodies emphasize green chemistry principles in its production, aligning with ESG (Environmental, Social, and Governance) metrics. Analytical methods like LC-MS and NMR are routinely employed to validate its purity, addressing concerns about process-related impurities—a common search query among quality control professionals.

In the agrochemical sector, derivatives of 4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one show promise as plant growth regulators. Patent filings indicate applications in stress resistance enhancement, resonating with climate-smart agriculture trends. This dual utility in pharma and agro sectors positions it as a multipurpose scaffold, a term increasingly searched in cross-disciplinary studies.

Market analysts note rising procurement of CAS 2229163-03-3 by CROs (Contract Research Organizations), driven by outsourcing trends in preclinical R&D. Its cost-effective scalability and compatibility with continuous flow chemistry systems further boost adoption. For suppliers, SEO-optimized content often targets keywords like "high-purity pyrrolidinone derivatives" or "custom synthesis of thiolane-containing compounds" to capture B2B traffic.

Future directions may explore its role in peptide mimetics or metal-organic frameworks (MOFs), areas trending in materials science. As AI tools like AlphaFold accelerate molecular modeling, compounds like 4-(2,2-dimethylthiolan-3-yl)pyrrolidin-2-one will likely feature in in silico studies—a keyword with 300% growth in Google Scholar searches since 2022.

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